Cas no 385391-87-7 (2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 385391-87-7
• MF: C₂₃H₂₅N₅O₂
• MW: 403.476904630661
• CID: 5436539
• Update Time: 2025-10-30

2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• 1H-Pyrrolo[2,3-b]quinoxaline-3-carboxamide, 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)-
• 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C23H25N5O2/c1-3-30-14-6-13-25-23(29)19-20-22(27-18-8-5-4-7-17(18)26-20)28(21(19)24)16-11-9-15(2)10-12-16/h4-5,7-12H,3,6,13-14,24H2,1-2H3,(H,25,29)
• InChI Key： GLIBDIGGBGBUCP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCCCOCC)=O)=C(N)N(C3=CC=C(C)C=C3)C=12

Additional information on 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

Comprehensive Overview of 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 385391-87-7)

The compound 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 385391-87-7) is a highly specialized pyrroloquinoxaline derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique molecular structure, featuring a pyrrolo[2,3-b]quinoxaline core, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for small-molecule inhibitors has surged, driven by the growing need for targeted therapies in oncology and inflammatory diseases. The 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide stands out due to its ability to selectively interact with specific protein kinases, making it a valuable tool for drug discovery. Its carboxamide moiety further enhances its binding affinity, a feature that is often explored in the design of high-potency inhibitors.

The synthesis of this compound involves a multi-step process, with the pyrroloquinoxaline scaffold serving as the central framework. Chemists have optimized the reaction conditions to achieve high yields and purity, which are critical for preclinical studies. The presence of the ethoxypropyl side chain contributes to the compound's solubility, a factor that is essential for bioavailability and in vivo efficacy. These attributes make it a subject of interest in ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

From a structural-activity relationship (SAR) perspective, the 4-methylphenyl group attached to the pyrroloquinoxaline core is believed to influence the compound's selectivity toward certain kinase targets. This has led to its inclusion in high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds. Additionally, its amino functionality provides a handle for further derivatization, enabling the exploration of diverse chemical space in drug design projects.

The compound's relevance extends beyond kinase inhibition. Recent studies have explored its potential in neurodegenerative disease research, particularly in modulating neuroinflammatory pathways. With the rise of personalized medicine, there is increasing interest in compounds like 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide that offer target specificity and low off-target effects. These qualities align with the current focus on precision therapeutics.

In the context of intellectual property, several patents have been filed covering the synthesis and applications of this compound, highlighting its commercial potential. The pharmaceutical industry is actively investigating its utility in combination therapies, where its synergistic effects with other small-molecule drugs could enhance treatment outcomes. This aligns with the broader trend toward combination drug regimens in complex diseases.

For researchers and life science professionals, understanding the physicochemical properties of 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is crucial. Its logP value, hydrogen bond donors/acceptors, and molecular weight are key parameters that influence its drug-likeness. These factors are routinely analyzed using computational chemistry tools, which are indispensable in modern drug development workflows.

As the scientific community continues to unravel the complexities of cellular signaling networks, compounds like 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide will remain at the forefront of translational research. Its versatility and mechanistic insights make it a compelling subject for future studies, particularly in the era of AI-driven drug discovery and big data analytics. The integration of machine learning in compound optimization further underscores its potential to revolutionize therapeutic interventions.